2-chloro-N-(4-iodophenyl)acetamide

• IUPAC Name: 2-chloro-N-(4-iodophenyl)acetamide
• InChI: InChI=1S/C8H7ClINO/c9-5-8(12)11-7-3-1-6(10)2-4-7/h1-4H,5H2,(H,11,12)
• InChI Key: WIUVQCIRRAAPAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CCl)I
• Molecular Formula: C8H7ClINO
• DSSTOX Substance ID: DTXSID20352831
• Molecular Weight: 295.50 g/mol
• CAS No.: 2564-00-3

Description

2-chloro-N-(4-iodophenyl)acetamide is an organic compound with the molecular formula C8H7ClINO. It is a derivative of acetamide, where the hydrogen atom of the amide group is substituted by a 4-iodophenyl group and the methyl group is substituted by a chlorine atom. This compound is known for its applications in various fields, including organic synthesis and medicinal chemistry.

Scientific Research Applications

2-chloro-N-(4-iodophenyl)acetamide has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: The compound is used in the development of pharmaceuticals, particularly as a building block for drug candidates with potential therapeutic effects.

Biological Studies: It is employed in studies involving enzyme inhibition and receptor binding due to its structural features.

Industrial Applications: The compound is used in the production of specialty chemicals and materials.

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and may be harmful if swallowed. It may also cause respiratory irritation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(4-iodophenyl)acetamide typically involves the reaction of 4-iodoaniline with chloroacetyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The general reaction scheme is as follows:

$$\text{4-iodoaniline} + \text{chloroacetyl chloride} \rightarrow \text{this compound} + \text{HCl}$$4-iodoaniline+chloroacetyl chloride→this compound+HCl

The reaction is usually conducted in an inert solvent, such as dichloromethane, at a low temperature to control the reaction rate and prevent side reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, ensures consistent product quality and scalability.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(4-iodophenyl)acetamide undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom in the acetamide group can be substituted by nucleophiles, such as amines or thiols, to form new derivatives.

Oxidation: The compound can be oxidized to form corresponding N-oxide derivatives.

Reduction: The iodine atom in the phenyl ring can be reduced to form the corresponding phenyl derivative.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide or potassium thiocyanate in polar aprotic solvents like dimethylformamide (DMF) are commonly used.

Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are employed.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used under controlled conditions.

Major Products Formed

Nucleophilic Substitution: Formation of substituted acetamides.

Oxidation: Formation of N-oxide derivatives.

Reduction: Formation of deiodinated phenyl derivatives.

Mechanism of Action

The mechanism of action of 2-chloro-N-(4-iodophenyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or modulator of these targets, affecting their activity and downstream signaling pathways. The presence of the iodine and chlorine atoms in the molecule enhances its binding affinity and specificity towards the targets.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(4-bromophenyl)acetamide
• 2-chloro-N-(4-fluorophenyl)acetamide
• 2-chloro-N-(4-methylphenyl)acetamide

Comparison

Compared to its analogs, 2-chloro-N-(4-iodophenyl)acetamide exhibits unique properties due to the presence of the iodine atom. The larger atomic radius and higher polarizability of iodine contribute to stronger interactions with molecular targets, potentially enhancing its biological activity. Additionally, the compound’s reactivity in chemical transformations can differ from its analogs, making it a valuable tool in synthetic and medicinal chemistry.

Synthesis routes and methods

Procedure details

2.0 mL (25.1 mmol) chloro-acetylchloride in 5 mL DCM are added to a solution of 5.00 g (22.83 mmol) 4-iodo-phenylamine and 7.0 mL (50.2 mmol) triethylamine in 100 mL DCM at 0° C. The ice bath is removed and the reaction is stirred for a further 1.5 h at RT. The reaction solution is diluted with 80 mL water and the organic phase is washed with saturated NaCl solution. The organic phase is dried over MgSO4 and the solvent is eliminated i.vac. The residue is triturated with EtOAc, suction filtered and dried in the air.